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Compound of Interest

Compound Name: MX107

Cat. No.: B15497758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MX107 is a small molecule inhibitor of survivin, a protein that is overexpressed in many

cancers and is associated with resistance to apoptosis and cell division regulation.[1] MX107
has been shown to induce the degradation of X-linked inhibitor of apoptosis protein (XIAP)

and/or cellular inhibitor of apoptosis protein 1 (cIAP1), and to suppress genotoxic nuclear

factor-kappa B (NF-κB) activation.[1] Proper preparation of an MX107 stock solution is a critical

first step for accurate and reproducible in vitro and in vivo experiments in drug discovery and

development. This document provides a detailed protocol for the preparation, storage, and use

of MX107 stock solutions.

MX107 Properties
A summary of the key chemical and physical properties of MX107 is provided in the table

below.
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Property Value

Molecular Formula C₂₄H₂₈N₂O₂

Molecular Weight 376.50 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Powder)

Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C. Store in a dry, dark

environment.

Storage (Stock Solution)

Short term (1 month) at -20°C; Long term (6

months) at -80°C. Avoid repeated freeze-thaw

cycles.

Data sourced from MedKoo Biosciences and MCE (MedChemExpress).

Signaling Pathway of MX107
The following diagram illustrates the known signaling pathway affected by MX107. MX107
inhibits survivin, which leads to the degradation of XIAP and cIAP1, ultimately suppressing the

NF-κB pathway.
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Caption: Simplified signaling pathway of MX107.

Experimental Protocols
Protocol for Preparing a 10 mM MX107 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of MX107 using dimethyl

sulfoxide (DMSO) as the solvent.

Materials:

MX107 powder

Anhydrous or molecular biology grade DMSO

Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Water bath sonicator (optional)

Procedure:

Weigh the Compound: Accurately weigh out a specific amount of MX107 powder (e.g., 1 mg)

using a calibrated analytical balance and place it into a sterile microcentrifuge tube or amber

vial.

Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO

required to achieve a 10 mM concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 1 mg of MX107 (0.001 g) and a molecular weight of 376.50 g/mol :

Volume (L) = 0.001 g / (376.50 g/mol * 0.010 mol/L) = 0.0002656 L = 265.6 µL

Add Solvent: Carefully add the calculated volume (265.6 µL) of DMSO to the vial containing

the MX107 powder.

Dissolution: Tightly cap the vial and vortex for 1-2 minutes to facilitate dissolution. Visually

inspect the solution to ensure there are no undissolved particles. If particles remain, sonicate

the solution in a water bath for 5-10 minutes.[2]

Storage: Once the MX107 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage or

-80°C for long-term storage to minimize freeze-thaw cycles. Protect the solution from light.

Summary of Calculations for 10 mM MX107 Stock Solution:
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Mass of MX107 Molecular Weight
Desired
Concentration

Required Volume
of DMSO

1 mg 376.50 g/mol 10 mM 265.6 µL

5 mg 376.50 g/mol 10 mM 1.328 mL

10 mg 376.50 g/mol 10 mM 2.656 mL

Workflow for Preparing MX107 Stock and Working
Solutions
The following diagram outlines the general workflow from receiving the powdered compound to

preparing the final working solution for experiments.
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Caption: Workflow for preparing MX107 solutions.
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Protocol for Preparing Working Solutions for Cell-Based
Assays
For most in vitro assays, the high-concentration stock solution must be further diluted to a final

working concentration in an appropriate aqueous buffer or cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically ≤ 0.5%, to avoid solvent-induced cytotoxicity.

Always include a vehicle control in your experiments, which consists of the cell culture

medium with the same final concentration of DMSO as the experimental conditions.

Materials:

10 mM MX107 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes

Procedure:

Intermediate Dilution (Optional but Recommended): To improve accuracy, it is often

beneficial to perform a serial dilution. For example, to prepare a 100 µM working solution

from a 10 mM stock, first dilute the stock 1:10 in DMSO to create a 1 mM intermediate stock.

Final Dilution: Further dilute the stock or intermediate solution into the final assay buffer or

cell culture medium to achieve the desired final concentration.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution:

The dilution factor is 10,000 µM / 10 µM = 1000.

The volume of the stock solution needed is 1000 µL / 1000 = 1 µL.
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Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mixing: When diluting the DMSO stock into an aqueous solution, add the DMSO stock to the

aqueous solution dropwise while gently vortexing or pipetting up and down to prevent

precipitation of the compound.

Table of Serial Dilutions for Common Working Concentrations:

Desired Final
Concentration (µM)

Volume of 10 mM
Stock (µL)

Final Volume in
Medium (mL)

Final DMSO
Concentration

100 10 1 1.0%

50 5 1 0.5%

10 1 1 0.1%

1 0.1 1 0.01%

0.1
1 (from a 100µM

intermediate)
1 0.01%

Note: For final DMSO concentrations exceeding 0.5%, it is advisable to test the tolerance of

your specific cell line to the solvent.

Quality Control
Visual Inspection: Always visually inspect the stock and working solutions for any signs of

precipitation or cloudiness before use.

Solvent Tolerance: Before conducting experiments with a new cell line, it is recommended to

perform a solvent tolerance assay to determine the maximum concentration of DMSO that

does not affect cell viability.

Purity: The purity of the MX107 powder should be confirmed by the certificate of analysis

provided by the supplier.

Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15497758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle MX107 powder in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing MX107
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497758#preparing-mx107-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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